4-Amino-2,4'-dichlorobenzophenone

• CAS No.: 50274-85-6
• Molecular Formula: C13H9Cl2NO
• Molecular Weight: 266.12 g/mol
• IUPAC Name: (4-amino-2-chlorophenyl)-(4-chlorophenyl)methanone
• InChI: InChI=1S/C13H9Cl2NO/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(16)7-12(11)15/h1-7H,16H2
• InChI Key: WIXSUPUXSXRDEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(C=C(C=C2)N)Cl)Cl

Description

4-Amino-2,4'-dichlorobenzophenone is a halogenated aromatic compound featuring a benzophenone backbone substituted with an amino group at the 4-position and chlorine atoms at the 2- and 4'-positions. Benzophenones are widely studied for their bioactivity, environmental persistence, and role as intermediates in chemical synthesis .

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The compound’s structural uniqueness arises from the positions of its amino and chlorine substituents. Key analogs include:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	References
4,4'-Dichlorobenzophenone (OCBP)	Cl at 4 and 4'	C₁₃H₈Cl₂O	Degradation product of dicofol; persistent, bioaccumulative	EPA reports
4-Amino-4'-chlorobenzophenone	NH₂ at 4, Cl at 4'	C₁₃H₁₀ClNO	Sulfhydryl compound; potential pharmaceutical intermediate	CymitQuimica
4-Chloro-2',6'-dimethoxybenzophenone	Cl at 4, OCH₃ at 2' and 6'	C₁₅H₁₃ClO₃	Higher solubility due to methoxy groups; research applications	LookChem
3-Hydroxy-2,4'-dichlorobenzophenone	OH at 3, Cl at 2 and 4'	C₁₃H₈Cl₂O₂	Bioactive metabolite; antifungal potential	Acta Cryst.

Key Observations :

• For example, 4,4'-dichlorobenzophenone (OCBP) shares structural similarities with DDT, contributing to its environmental persistence .

Environmental and Toxicological Profiles

• Persistence: Chlorinated benzophenones like OCBP are highly persistent in soil (half-life >100 days), with bioaccumulation observed in marine mammals .
• Toxicity: Amino substitution may reduce acute toxicity but introduce novel metabolites.